Cas no 1637310-82-7 ((1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol)

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol is a fluorinated piperidine derivative with a hydroxylmethyl functional group at the 3-position. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The compound's rigid piperidine scaffold contributes to conformational control, potentially improving binding affinity in bioactive molecules. The presence of both polar (hydroxymethyl) and nonpolar (trifluoromethyl) moieties allows for tunable solubility and interaction profiles. This intermediate is particularly useful in the synthesis of pharmaceuticals, where the trifluoromethyl group can modulate pharmacokinetic properties. Its structural features make it a versatile building block for drug discovery, especially in the development of CNS-targeting agents or enzyme inhibitors.

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol structure

1637310-82-7 structure

Product Name:(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol

CAS No:1637310-82-7

MF:C₈H₁₄F₃NO

MW:197.198072910309

CID:4816405

Update Time:2025-11-05

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol
- Inchi： 1S/C8H14F3NO/c1-12-4-6(5-13)2-3-7(12)8(9,10)11/h6-7,13H,2-5H2,1H3
- InChI Key： LCWNFXRYUDNHDU-UHFFFAOYSA-N
- SMILES： FC(C1CCC(CO)CN1C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 171
XLogP3: 1.5
Topological Polar Surface Area: 23.5

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507425-1g	(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol	1637310-82-7	97%	1g	$551	2022-09-02
Alichem	A129008631-1g	(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol	1637310-82-7	95%	1g	$606.96	2022-04-02

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol Related Literature

1. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Related Categories

Additional information on (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol

Introduction to (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7)

(1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethyl and methyl substituents on a piperidine ring, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol is particularly noteworthy. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity. The methyl group, on the other hand, contributes to the overall stability and lipophilicity of the molecule, making it more suitable for crossing biological membranes.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol. One of the key areas of interest is its role as a modulator of various receptors and enzymes. Studies have shown that this compound can interact with specific receptors, such as G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This interaction can lead to the modulation of signaling pathways that are implicated in diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol exhibited potent agonist activity at the serotonin 5-HT_2A receptor. This finding is particularly significant because serotonin receptors play a crucial role in mood regulation and cognitive function. The ability to modulate these receptors could have implications for the treatment of psychiatric disorders such as depression and anxiety.

In addition to its receptor-modulating properties, (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol has also been investigated for its potential as an enzyme inhibitor. Enzyme inhibitors are important therapeutic agents because they can block specific metabolic pathways that are dysregulated in disease states. Research has shown that this compound can inhibit certain kinases, which are enzymes involved in cell signaling and proliferation. This inhibition could be beneficial in treating conditions such as cancer, where uncontrolled cell growth is a hallmark.

The pharmacokinetic properties of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol have also been studied in detail. Its lipophilicity and stability make it an attractive candidate for oral administration, which is often preferred for long-term therapy. Preclinical studies have demonstrated that this compound has good bioavailability and a favorable half-life, suggesting that it could be effectively used in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, (1-Methyl-6-(trifluoromethyl)piperidin-3-yl)methanol (CAS No. 1637310-82-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential uses in treating various diseases.